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Cat. No.: B1179519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the setting reaction mechanism of

Panavia TC, a dual-cure adhesive resin cement developed by Kuraray Noritake Dental Inc.

The information presented herein is intended for a technical audience and focuses on the

chemical composition, polymerization kinetics, and the critical role of its components in

achieving a durable bond between dental substrates and restorative materials.

Core Chemical Components and Their Functions
The Panavia TC system is a multi-component adhesive cement, consisting of a two-paste

system (Catalyst Paste and Universal Paste) and a self-etching primer (ED Primer II). The

setting reaction is a complex interplay of these components, leading to a highly cross-linked

polymer matrix that provides strong and durable adhesion.

The setting of Panavia TC is primarily based on a free-radical polymerization of methacrylate

monomers.[1] This polymerization can be initiated through two distinct pathways, conferring its

"dual-cure" property: a chemical-cure (self-cure) mechanism that proceeds in the absence of

light and a light-cure mechanism activated by a dental curing light. The chemical-curing

mechanism is notably an "anaerobic cure," which is initiated when oxygen is excluded.[1][2]

A pivotal component of the Panavia family of cements is the adhesive phosphate monomer 10-

Methacryloyloxydecyl Dihydrogen Phosphate (MDP). This functional monomer is instrumental
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in establishing a strong and stable chemical bond to hydroxyapatite in tooth structure as well as

to metal oxides in restorative materials.[3]

Table 1: Key Components of the Panavia TC System and Their Functions

Component
Key Chemical
Constituents (Inferred)

Primary Function

Panavia TC Catalyst Paste

Methacrylate Monomers (e.g.,

Bis-GMA), MDP Monomer,

Peroxide Initiator (e.g.,

Benzoyl Peroxide),

Photoinitiator

(Camphorquinone), Fillers

(Silica)

Contains the initiator for

chemical curing and the

photoinitiator for light curing.

Provides the bulk of the

polymerizable resin matrix.

Panavia TC Universal Paste

Methacrylate Monomers

(Hydrophobic aromatic and

aliphatic dimethacrylate),

Tertiary Amine Accelerator

(e.g., N,N-diethanol-p-

toluidine), Sodium Aromatic

Sulfinate, Fillers (Silanized

Barium Glass)

Contains the accelerator

(reducing agent) for the

chemical curing reaction.

Contributes to the polymer

matrix and radiopacity.[3]

ED Primer II Liquid A & B

N-Methacryloyl-5-

aminosalicylic acid, Water,

Polymerization Accelerators,

Catalysts

A self-etching primer that

conditions the tooth surface.

Crucially, it contains

accelerators that initiate the

polymerization at the adhesive

interface.[4][5]

Oxyguard II Oxygen-inhibiting gel

Applied to the margins to

prevent the inhibition of

polymerization by atmospheric

oxygen, ensuring complete

curing of the cement at the

restoration margins.[6]
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The Setting Reaction Mechanism: A Step-by-Step
Analysis
The setting of Panavia TC is a sophisticated process that begins with the application of the ED

Primer II and culminates in the polymerization of the mixed pastes.

Surface Conditioning with ED Primer II
The application of ED Primer II to the tooth surface is the first critical step. This self-etching

primer contains an acidic monomer, N-Methacryloyl-5-aminosalicylic acid, which performs a

mild demineralization of the enamel and dentin.[7] This creates a micromechanical interlocking

potential. Simultaneously, the primer deposits polymerization accelerators onto the tooth

surface.[4][8]

The Dual-Cure Polymerization Process
Once the catalyst and universal pastes are mixed and applied, the polymerization is initiated.

The chemical-curing of Panavia TC is an anaerobic process, meaning it is initiated in the

absence of oxygen.[1][2] This is particularly advantageous for cementing restorations where

light cannot penetrate.

Initiation: The key to the anaerobic cure lies in the interaction between the components of the

mixed pastes and the accelerators in the ED Primer II. The tertiary amine (e.g., N,N-diethanol-

p-toluidine) in the universal paste reacts with the peroxide initiator (e.g., Benzoyl Peroxide) in

the catalyst paste. This redox reaction generates free radicals. The exclusion of oxygen when

the restoration is seated is crucial, as oxygen is a potent inhibitor of free-radical polymerization.

[1] The polymerization accelerators within the ED Primer significantly enhance the efficiency of

this radical generation at the tooth-cement interface.[4][8]

Propagation: The generated free radicals attack the carbon-carbon double bonds of the

methacrylate monomers (including MDP and various dimethacrylates), initiating a chain

reaction. This leads to the rapid growth of polymer chains.

Termination: The polymerization process ceases when free radicals are neutralized, either by

reacting with each other or with inhibitors. The result is a highly cross-linked and stable polymer

matrix.
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For accessible areas, the polymerization can be initiated or accelerated by a dental curing light.

Initiation: The catalyst paste contains a photoinitiator, camphorquinone.[3] When exposed to

blue light (in the 400-500 nm wavelength range), camphorquinone becomes excited and

interacts with an amine co-initiator (present in the universal paste) to generate free radicals.

Propagation and Termination: The subsequent propagation and termination steps are

analogous to the chemical-cure mechanism, leading to the formation of the cross-linked

polymer network.

Visualizing the Setting Reaction and Experimental
Workflow
To better illustrate the complex processes involved in the setting of Panavia TC, the following

diagrams have been generated using the DOT language.
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Caption: Overall workflow of the Panavia TC setting reaction.
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Caption: Simplified diagram of the chemical-cure initiation.

Experimental Protocols for Characterization
The setting reaction and performance of dental cements like Panavia TC are evaluated using a

variety of analytical techniques. Below are summaries of common experimental protocols.
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Table 2: Standard Experimental Protocols for a Tnalysis of Resin Cement Setting
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Experiment Methodology

Degree of Conversion (DC)

Fourier-Transform Infrared Spectroscopy

(FTIR): The DC is determined by monitoring the

change in the absorption peak intensity of the

aliphatic carbon-carbon double bond (C=C) at

approximately 1638 cm⁻¹ relative to an internal

standard peak, typically an aromatic C=C bond

at around 1608 cm⁻¹, before and after

polymerization. Samples are placed on an ATR

(Attenuated Total Reflectance) crystal, and

spectra are collected at different time points

during the curing process.

Polymerization Kinetics

Differential Scanning Calorimetry (DSC): This

technique measures the heat flow associated

with the polymerization reaction as a function of

time or temperature. The exothermic peak

provides information about the rate of reaction,

total heat of polymerization, and the degree of

conversion.

Mechanical Properties

Shear Bond Strength Test: Cylinders of

composite resin are bonded to prepared tooth

substrates (enamel or dentin) or restorative

materials using Panavia TC. After a specified

storage period (e.g., 24 hours in water at 37°C),

a shear force is applied to the base of the

composite cylinder until failure. The force at

failure divided by the bonding area gives the

shear bond strength in megapascals (MPa).

Morphological Analysis Scanning Electron Microscopy (SEM): SEM is

used to visualize the interface between the

cement, tooth structure, and restorative

material. This allows for the assessment of the

hybrid layer formation, marginal adaptation, and

failure modes after bond strength testing.

Samples are typically sectioned, polished, and
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may be acid-etched to reveal the interfacial

morphology.

Quantitative Data Summary
The following table summarizes typical performance data for Panavia resin cements, providing

a quantitative measure of their setting effectiveness.

Table 3: Representative Performance Data for Panavia Resin Cements

Property Typical Value Range Significance

Shear Bond Strength to Dentin

(24h)
15 - 25 MPa

Indicates the strength of the

adhesive bond to the primary

dental substrate.

Shear Bond Strength to

Enamel (24h)
20 - 30 MPa

Demonstrates the adhesive

performance on the highly

mineralized outer layer of the

tooth.

Shear Bond Strength to

Zirconia (24h)
25 - 40 MPa

Highlights the effectiveness of

the MDP monomer in bonding

to non-silica-based ceramics.

Degree of Conversion (Dual-

Cure)
60 - 75%

Represents the percentage of

monomer double bonds that

have converted to single

bonds, indicating the extent of

polymerization and the quality

of the resulting polymer

network.

Film Thickness < 25 µm

A low film thickness is crucial

for the precise seating of

indirect restorations.
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Note: The values presented are approximate and can vary depending on the specific Panavia

product version, substrate, and testing conditions.

Conclusion
The setting reaction of Panavia TC is a sophisticated dual-cure process that relies on the

synergistic action of its multi-component system. The anaerobic chemical-curing mechanism,

initiated by the exclusion of oxygen and catalyzed by the interaction between the pastes and

the ED Primer II, ensures a reliable set in all clinical situations. The inclusion of the MDP

monomer provides a durable chemical bond to various dental and restorative substrates. A

thorough understanding of this setting mechanism is paramount for researchers and clinicians

to optimize the clinical performance of restorations luted with Panavia TC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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